Cas no 1822468-34-7 (N-Cbz-3-(Pyrazol-1-yl)-D-alanine)

• Product Name: N-Cbz-3-(Pyrazol-1-yl)-D-alanine
• CAS No: 1822468-34-7
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 6243971
• PubChem ID: 21962734
• Update Time: 2025-05-23

N-Cbz-3-(Pyrazol-1-yl)-D-alanine Chemical and Physical Properties

Names and Identifiers

• FT-0771058
• N-Cbz-3-(Pyrazol-1-yl)-D-alanine
• N-Cbz-3-(Pyrazol-1-yl)-L-alanine
• EN300-763298
• AKOS026739803
• 1822468-34-7
• SCHEMBL305819
• 2-{[(benzyloxy)carbonyl]amino}-3-(1H-pyrazol-1-yl)propanoic acid

• Inchi： 1S/C14H15N3O4/c18-13(19)12(9-17-8-4-7-15-17)16-14(20)21-10-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,16,20)(H,18,19)
• InChI Key： IQMIVNGNLQKTJX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CN1C=CC=N1)=O

Computed Properties

• Exact Mass: 289.10625597g/mol
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.4Ų

Additional information on N-Cbz-3-(Pyrazol-1-yl)-D-alanine

Recent Advances in the Study of N-Cbz-3-(Pyrazol-1-yl)-D-alanine (CAS: 1822468-34-7)

N-Cbz-3-(Pyrazol-1-yl)-D-alanine (CAS: 1822468-34-7) is a specialized amino acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole moiety and N-Cbz protecting group, serves as a versatile building block for the synthesis of peptidomimetics and bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of N-Cbz-3-(Pyrazol-1-yl)-D-alanine in the design of novel kinase inhibitors. The researchers utilized this compound as a key intermediate to synthesize a series of pyrazole-containing analogs, which demonstrated selective inhibition against specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's ability to enhance binding affinity and metabolic stability, making it a promising candidate for further optimization.

In addition to its applications in kinase inhibition, N-Cbz-3-(Pyrazol-1-yl)-D-alanine has been employed in the development of peptide-based therapeutics. A recent preprint on bioRxiv detailed its incorporation into cyclic peptides targeting G-protein-coupled receptors (GPCRs). The study reported improved receptor selectivity and pharmacokinetic properties, attributed to the pyrazole ring's conformational rigidity and hydrogen-bonding capabilities. These findings underscore the compound's potential in addressing challenges associated with peptide drug delivery and stability.

Another area of interest is the use of N-Cbz-3-(Pyrazol-1-yl)-D-alanine in bioconjugation strategies. A 2024 paper in Chemical Communications described its application in site-specific protein labeling, leveraging the pyrazole group for click chemistry reactions. This approach enabled the efficient attachment of fluorescent probes and other functional groups to proteins, facilitating advanced imaging and diagnostic techniques. The study emphasized the compound's compatibility with aqueous environments and minimal interference with protein function.

Despite these advancements, challenges remain in the large-scale synthesis and purification of N-Cbz-3-(Pyrazol-1-yl)-D-alanine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A collaborative study between academic and industrial researchers, published in Organic Process Research & Development, proposed a scalable method using continuous flow chemistry. This approach achieved higher reproducibility and reduced waste generation, addressing key bottlenecks in the compound's commercial availability.

Looking ahead, the versatility of N-Cbz-3-(Pyrazol-1-yl)-D-alanine (CAS: 1822468-34-7) positions it as a valuable tool in drug discovery and chemical biology. Ongoing research aims to expand its applications in targeted drug delivery, proteomics, and materials science. Future studies will likely explore its potential in emerging therapeutic areas, such as immunomodulation and neurodegenerative diseases, further solidifying its role in advancing biomedical research.